Cas no 370565-14-3 (Isoquinoline, 2-(2-benzofuranylmethyl)-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 2-(2-benzofuranylmethyl)-1,2,3,4-tetrahydro-
• CAS No: 370565-14-3
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• CID: 1480559
• Update Time: 2024-08-24

Isoquinoline, 2-(2-benzofuranylmethyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(2-benzofuranylmethyl)-1,2,3,4-tetrahydro-

• Inchi： 1S/C18H17NO/c1-2-7-16-12-19(10-9-14(16)5-1)13-17-11-15-6-3-4-8-18(15)20-17/h1-8,11H,9-10,12-13H2
• InChI Key： PCVXEBUAVNTJMI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1CC1=CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 263.13111

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Melting Point: 58-59 °C
• Boiling Point: 388.9±32.0 °C(Predicted)
• PSA: 16.38
• pka: 7.45±0.20(Predicted)